Cas no 937601-81-5 (2-(Diphenylamino)-1,3-thiazole-4-carboxylic acid)

2-(Diphenylamino)-1,3-thiazole-4-carboxylic acid structure
937601-81-5 structure
Product Name:2-(Diphenylamino)-1,3-thiazole-4-carboxylic acid
CAS No:937601-81-5
MF:C16H12N2O2S
MW:296.343682289124
MDL:MFCD08689754
CID:3143221
PubChem ID:18526170
Update Time:2025-04-21

2-(Diphenylamino)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Diphenylamino)-1,3-thiazole-4-carboxylic acid
    • 937601-81-5
    • 2-(Diphenylamino)thiazole-4-carboxylicacid
    • MFCD08689754
    • AKOS005072589
    • 2-(N-phenylanilino)-1,3-thiazole-4-carboxylic acid
    • CS-0330181
    • GB-0720
    • 2-(Diphenylamino)thiazole-4-carboxylic acid
    • MDL: MFCD08689754
    • Inchi: 1S/C16H12N2O2S/c19-15(20)14-11-21-16(17-14)18(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-11H,(H,19,20)
    • InChI Key: JDRMRZYXTGHJDE-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)N=C1N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 296.06194880Da
  • Monoisotopic Mass: 296.06194880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • Melting Point: 222-224

2-(Diphenylamino)-1,3-thiazole-4-carboxylic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(Diphenylamino)-1,3-thiazole-4-carboxylic acid Pricemore >>

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